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Compound of Interest

Compound Name: Gold trisulfide

Cat. No.: B075629

An In-depth Technical Guide to Gold Sulfide Compounds in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction to Gold Sulfide Compounds

Gold sulfide compounds, primarily gold(l) sulfide (AuzS) and gold(lll) sulfide (AuzSs), are a
class of materials garnering significant interest in materials science, nanotechnology, and
biomedicine.[1][2] Unlike elemental gold, which is prized for its inertness, gold sulfides exhibit
unique semiconductor and catalytic properties.[2][3] Their nanoscale formulations, in particular,
are at the forefront of research for advanced applications. These applications range from
catalysis in chemical synthesis to pioneering uses in cancer therapy and biomedical sensing,
making them a critical area of study for both materials scientists and drug development
professionals.[1][4][5]

Core Properties of Gold Sulfide Compounds

The distinct properties of gold(l) and gold(lll) sulfide dictate their respective applications.
Gold(l) sulfide is the more stable and well-characterized of the two.[6] Gold(lll) sulfide is
typically an amorphous black powder.[7][8][9] A summary of their key physical and chemical
properties is presented below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b075629?utm_src=pdf-interest
https://www.researchgate.net/publication/231673371_Synthesis_and_Characterization_of_Gold_Sulfide_Nanoparticles
https://cymitquimica.com/cas/1303-61-3/
https://cymitquimica.com/cas/1303-61-3/
https://pubs.acs.org/doi/10.1021/la011186y
https://www.researchgate.net/publication/231673371_Synthesis_and_Characterization_of_Gold_Sulfide_Nanoparticles
https://www.guidechem.com/question/what-is-gold-i-sulfide-and-how-id117885.html
https://www.guidechem.com/dictionary/en/1303-61-3.html
https://en.wikipedia.org/wiki/Gold(I)_sulfide
https://www.webqc.org/compound-AU2S3-AU2S3.html
https://en.wikipedia.org/wiki/Gold(III)_sulfide
https://www.webqc.org/molecular-weight-of-au2s3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Gold(l) Sulfide (Auz2S) Gold(lll) Sulfide (Auz2Ss3)
Molar Mass 425.998 g/mol [6] 490.128 g/mol [7][9]

Dark reddish-brown to steel- Black amorphous powder[7][8]
Appearance .

gray solid[6] [9]
Density ~11 g/cm?3[6] 8.750 g/cm3[7][8]

Cubic, cuprite-type (Space
Crystal Structure Amorphous[8][9]
Group: Pn-3m)[6][10]

Solubility Insoluble in water[4][6] Insoluble in water[2][7][8]

_ _ 240 °C (513 K) with _
Melting Point . Decomposes upon heating
decomposition[4][6]

) ~1.8 eV (for ~4 nm
Optical Band Gap ) Not well-documented
nanoparticles)[1][3][11]

Synthesis and Characterization

The synthesis of gold sulfide nanomaterials requires precise control over reaction conditions to
achieve desired sizes and properties. Various methods have been developed, often involving
the reaction of a gold salt with a sulfur source.

Experimental Protocol: Synthesis of Colloidal Gold(l)
Sulfide Nanoparticles

This protocol is adapted from a method involving the controlled precipitation from aqueous
solutions.[3][11]

Materials:
e Sodium gold sulfite solution (NasAu(S0Os)2)
e Sodium sulfide (NazS) solution

e Deionized water
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Procedure:

e Prepare aqueous solutions of sodium gold sulfite and sodium sulfide. A stoichiometric excess
of sodium sulfide is crucial to prevent the formation of colloidal gold.[3][11]

» Rapidly mix the sodium sulfide solution into the sodium gold sulfite solution under vigorous
stirring at room temperature.

o Observe the reaction progress. The pH will typically drop from around 10.3 to 8.8
immediately after mixing.[11]

» Allow the solution to age. Particle growth occurs over several hours.

e The resulting suspension contains AuzS nanoparticles, which can be purified by
centrifugation or filtration for further use.

Characterization: The synthesized nanoparticles are typically characterized using:

e Transmission Electron Microscopy (TEM): To determine particle size, morphology, and
crystallinity.

o UV-Vis Spectroscopy: To analyze optical properties and estimate the band gap. The
absorption onset for AuzS nanoparticles is around 1.8 eV.[1][3][11]

o X-ray Diffraction (XRD): To confirm the crystal structure of the material. For AuzS, a cubic
cuprite-type structure is expected.[10]

o X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and
oxidation states of gold and sulfur.
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Workflow for the synthesis of AuzS nanoparticles.

Applications in Research and Drug Development

Gold sulfide compounds, particularly in nanoparticle form, offer a versatile platform for various

high-tech and biomedical applications.
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Photothermal Therapy (PTT) for Cancer Treatment

Gold/gold sulfide (GGS) core-shell nanoparticles are highly efficient photothermal agents.[12]
They exhibit strong absorption in the near-infrared (NIR) region, a wavelength range where
biological tissues are relatively transparent.[13] This allows for deep tissue penetration of laser
light to selectively heat and destroy cancer cells that have taken up the nanoparticles.

Key Performance Data:

o Absorption Efficiency: GGS nanoparticles (~35-55 nm) demonstrate significantly higher
absorption (~98%) compared to gold/silica nanoshells (~70%).[12][13][14]

o Photothermal Heating: At relatively low concentrations and laser powers, GGS nanopatrticles
can induce hyperthermia, with tumor temperatures reaching over 60°C in animal models,
leading to effective tumor ablation.[12]

Experimental Protocol: In Vitro Photothermal Ablation of Tumor Cells This protocol outlines a
typical experiment to assess the photothermal efficacy of GGS nanopatrticles in vitro.[12]

e Cell Culture: Plate tumor cells (e.g., breast cancer cell line MDA-MB-231) in 24-well plates
and culture until adherent.

o Nanoparticle Incubation: Add a suspension of GGS nanoparticles to the cell media to
achieve a final optical density (OD) of 1.0. Incubate for 6 hours to allow for cellular uptake.

e Rinsing: Gently rinse the wells twice with phosphate-buffered saline (PBS) to remove any
nanoparticles not internalized by the cells.

o Laser Irradiation: Add fresh PBS to each well. Irradiate the cells with an NIR laser (e.g., 808
nm) for a set duration (e.g., 3-5 minutes).

 Viability Assay: Assess cell viability 24 hours post-irradiation using a standard method like an
MTT assay or live/dead staining to quantify the extent of cell death.
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Mechanism of gold/gold sulfide nanoparticle-mediated PTT.

Catalysis

Gold(l) sulfide has demonstrated utility as a catalyst in organic synthesis.[4] For instance, it can
be used in the hydrogenation and deoxygenation of guaiacol to produce valuable phenolic
compounds.[4] Gold-catalyzed reactions often proceed under mild conditions with high
selectivity.[15]

Experimental Protocol: Catalytic Synthesis of Phenolic Compounds This is a general procedure
for the catalytic conversion of guaiacol using a gold-containing catalyst.[4]

e Reactor Setup: Add guaiacol and an organic solvent (e.g., toluene, cyclohexane) to a high-
pressure reactor.

» Catalyst Addition: Add the gold(l) sulfide-containing catalyst. The catalyst loading is typically
0.1% to 40% of the mass of the guaiacol.[4]

 Inerting: Seal the reactor and purge with an inert gas to remove oxygen.

¢ Reaction: Introduce hydrogen gas to a pressure not exceeding 30 MPa. Heat the reactor to
the desired temperature (473 K to 873 K) and maintain for 1 to 12 hours.[4]
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e Product Analysis: After cooling and depressurizing, analyze the reaction mixture using
techniques like Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify

the phenolic products.
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Workflow for the catalytic synthesis of phenols using AuzS.

Drug Delivery and Sensing

The surface of gold sulfide nanoparticles can be functionalized, making them promising
candidates for drug delivery systems.[16][17] Coating the nanoparticles with biocompatible
polymers like polyethylene glycol (PEG) enhances their stability in physiological environments
and prolongs circulation time.[12] Furthermore, the unique optical properties of gold-based
nanoparticles are exploited in the development of highly sensitive biomedical sensors.[18][19]
[20] For example, they can be used to detect hydrogen sulfide (H2S) through fluorescence
quenching or changes in their localized surface plasmon resonance (LSPR).[18][19]
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Logical structure of a gold sulfide-based drug delivery system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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